5-Iodooxazole

• IUPAC Name: 5-iodo-1,3-oxazole
• InChI: InChI=1S/C3H2INO/c4-3-1-5-2-6-3/h1-2H
• InChI Key: OLHFPCSDFLZHPR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=N1)I
• Molecular Formula: C3H2INO
• Molecular Weight: 194.96 g/mol
• CAS RN: 2174001-43-3

Description

Oxazoles are a class of organic compounds that contain a five-membered heterocyclic ring with two carbon atoms, one oxygen atom, and two nitrogen atoms. They are found in many complex and biologically active natural and unnatural products.

Synthesis Analysis

The synthesis of oxazoles often involves metal-mediated reactions. For instance, metalation of oxazoles and benzoxazoles, including synthesis of oxazoles and benzoxazoles, metal-mediated deprotonations, metal-catalyzed cross-coupling reactions, and other miscellaneous reactions are discussed and summarized.

Molecular Structure Analysis

The molecular structure of oxazoles consists of a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms. The presence of the two carbon atoms allows two substituents in the oxazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxazoles undergo a variety of chemical reactions. For instance, they can participate in metal-mediated synthesis, organometal-mediated deprotonations, halogen–metal exchange, classic cross-coupling reactions, and their corresponding applications in natural product synthesis.

Scientific Research Applications

1. Synthetic Chemistry and Organic Catalysis

5-Iodooxazole is significant in synthetic chemistry, particularly in the halogen dance reaction. This reaction involves the rearrangement of 5-iodooxazole to 4-iodooxazole, which is a key step in synthesizing various organic compounds. Optimizing reaction conditions has led to improved yields, making it more useful for synthetic applications. This process is crucial in organic catalysis and synthesis of complex molecules (Proust et al., 2011).

2. Radiochemical Applications

5-Iodooxazole plays a role in nuclear imaging, particularly in the synthesis of radioactive tracers. A method involving a one-pot, three-component reaction using 5-iodooxazole has been developed to create 5-[(125)I]iodo-1,2,3-triazoles. These triazoles, which are resistant to deiodination in vivo, have potential applications in biological imaging and diagnostics, illustrating the versatility of 5-iodooxazole in radiochemistry (Yan et al., 2013).

3. Biomedical Research

In the field of biomedical research, 5-iodooxazole is used in the development of new molecular probes. A copper-catalyzed aqueous synthetic method for the preparation of 5-iodo-1,2,3-triazoles has been developed, demonstrating the compound's utility in the modification of biomolecules. This synthesis is highly effective for substrates with nucleoside, sugar, and amino acid moieties, showing its importance in creating bioconjugation groups and fluorescent dyes (Li et al., 2017).

4. Drug Discovery and Development

5-Iodooxazole's reactivity with various sensitive groups opens up possibilities in drug discovery. It has been used in an efficient method for preparing 5-iodo-1,4-disubstituted-1,2,3-triazole, which is a relevant structure in various pharmacological compounds. The tolerance of 5-iodooxazole to different groups indicates its potential in creating diverse organic molecules, which can be further explored for therapeutic applications (Li et al., 2008).